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Compound of Interest

Compound Name: 5-Iodo-5-methylnonane

Cat. No.: B15419639 Get Quote

Technical Support Center: 5-Iodo-5-
methylnonane
This technical support center provides guidance on the stability, storage, and handling of 5-
Iodo-5-methylnonane (CAS: 115818-57-0)[1]. Please note that while specific experimental

data for this compound is limited, the information provided is based on the established

chemical principles for tertiary alkyl iodides.

Frequently Asked Questions (FAQs)
Q1: What is the recommended way to store 5-Iodo-5-methylnonane?

A1: To ensure maximum stability, 5-Iodo-5-methylnonane should be stored in a cool, dark,

and dry environment.[2][3][4] Exposure to light, heat, and moisture can accelerate degradation.

[2] For long-term storage, refrigeration or freezing is recommended, and the compound should

be kept in a tightly sealed, amber-colored vial, preferably under an inert atmosphere such as

argon or nitrogen.[2][3][5]

Q2: How stable is 5-Iodo-5-methylnonane at room temperature?

A2: As a tertiary alkyl iodide, 5-Iodo-5-methylnonane is expected to be relatively unstable,

especially when compared to other alkyl halides like chlorides or bromides.[6] The carbon-

iodine bond is weak, making the compound susceptible to both nucleophilic substitution (SN1)
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and elimination (E1) reactions.[6][7][8] Storing it at room temperature for extended periods is

not advisable as it can lead to significant degradation.

Q3: What are the primary degradation products of 5-Iodo-5-methylnonane?

A3: The main degradation pathways for tertiary alkyl iodides are elimination and substitution.[6]

[9] Therefore, the expected degradation products for 5-Iodo-5-methylnonane are:

Elimination Products: A mixture of alkenes, primarily 5-methylnon-4-ene and 5-methylnon-5-

ene.

Substitution Products: If exposed to moisture (water), the corresponding tertiary alcohol, 5-

methylnonan-5-ol, will form. If other nucleophiles are present, other substitution products can

be expected.

Oxidation Products: Prolonged exposure to air and light can lead to the formation of various

oxidation products and the release of iodine, which may give the sample a yellowish or

brownish tint.

Q4: Is 5-Iodo-5-methylnonane sensitive to light?

A4: Yes, alkyl iodides are often light-sensitive.[5] Light can promote the homolytic cleavage of

the weak C-I bond, initiating radical chain reactions and accelerating decomposition.[10] It is

crucial to store the compound in amber vials or otherwise protect it from light.[2][5]

Storage Condition Summary
For optimal stability, please adhere to the following storage recommendations.
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Parameter Recommended Condition Rationale

Temperature
-20°C to 4°C (Freezer or

Refrigerator)

Minimizes rates of elimination

and substitution reactions.[4]

[11]

Atmosphere Inert Gas (Argon or Nitrogen)

Prevents oxidation and

reaction with atmospheric

moisture.[2][3]

Light Protect from Light (Amber Vial)
Prevents light-induced radical

decomposition.[2][5]

Container Tightly Sealed Glass Vial
Prevents ingress of moisture

and air; glass is inert.[3]

Troubleshooting Guide
Issue: The compound has a yellow or brown discoloration.

Possible Cause: This is likely due to the formation of elemental iodine (I₂) from

decomposition, which is a common issue with alkyl iodides upon exposure to light or air.

Recommended Action:

Check the purity of the material using a suitable analytical method like GC-MS or ¹H NMR

(see Protocol 1).

If the impurity level is unacceptable, the compound can sometimes be purified by passing

it through a short plug of basic alumina to remove acidic impurities and traces of iodine.

Ensure future storage is strictly under inert atmosphere and protected from light.

Issue: Experimental results are inconsistent or suggest the presence of impurities.

Possible Cause: The compound may have degraded due to improper storage or handling.

The presence of elimination (alkene) or substitution (alcohol) products can interfere with

reactions.
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Recommended Action:

Verify the purity of the starting material immediately before use. Do not assume a freshly

opened bottle is pure if it has been stored for a long time.

Use the troubleshooting flowchart below to identify potential impurities.

Troubleshooting Flowchart for Purity Issues
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Caption: A logical workflow for troubleshooting purity issues with 5-Iodo-5-methylnonane.
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Experimental Protocols
Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation: Prepare a dilute solution of 5-Iodo-5-methylnonane (~1 mg/mL) in a

volatile, inert solvent such as hexane or ethyl acetate.

GC Conditions (Example):

Column: Standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

Inlet Temperature: 250°C.

Oven Program: Start at 80°C, hold for 2 minutes, then ramp to 280°C at 15°C/min.

Carrier Gas: Helium at a constant flow of 1 mL/min.

MS Conditions (Example):

Ion Source: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Data Analysis:

The parent compound should show a molecular ion peak (or fragments corresponding to

the loss of iodine).

Look for peaks corresponding to the molecular weights of potential impurities:

5-methylnonan-5-ol: C₁₀H₂₂O, MW ≈ 158.28 g/mol .

5-methylnon-4-ene / 5-methylnon-5-ene: C₁₀H₂₀, MW ≈ 140.27 g/mol .

Potential Degradation Pathways
The diagram below illustrates the primary degradation reactions for 5-Iodo-5-methylnonane.
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Degradation of 5-Iodo-5-methylnonane

5-Iodo-5-methylnonane

Tertiary Carbocation
Intermediate

Slow step (E1, SN1)
-I⁻

Elimination Products
(5-methylnon-4-ene, 5-methylnon-5-ene)

-H⁺

Substitution Product
(5-methylnonan-5-ol)

+H₂O, -H⁺

Click to download full resolution via product page

Caption: Primary degradation pathways for 5-Iodo-5-methylnonane via a carbocation

intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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